Cas no 2418663-44-0 (Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate)

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate is a versatile intermediate in organic synthesis, particularly valued for its reactive functional groups. The fluorosulfonyl moiety enhances electrophilic reactivity, facilitating sulfonylation and fluorination reactions, while the formyl group serves as a key site for nucleophilic additions or further derivatization. The methyl ester provides stability and enables controlled hydrolysis or transesterification. This compound is useful in pharmaceutical and agrochemical research, where selective functionalization is critical. Its structural features allow for efficient incorporation into complex molecules, making it a valuable building block for synthesizing sulfonyl- and carbonyl-containing derivatives under mild conditions.

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate structure

2418663-44-0 structure

Product Name:Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate

CAS No:2418663-44-0

MF:C₁₀H₉FO₅S

MW:260.238865613937

CID:5676381

PubChem ID:165776332

Update Time:2025-06-13

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- EN300-26626908
- 2418663-44-0
- methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate
- Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate
- Inchi： 1S/C10H9FO5S/c1-6-8(5-12)3-7(10(13)16-2)4-9(6)17(11,14)15/h3-5H,1-2H3
- InChI Key： LALNBWMLMOBRHD-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=O)OC)C=C(C=O)C=1C)(=O)(=O)F

Computed Properties

Exact Mass: 260.01547272g/mol
Monoisotopic Mass: 260.01547272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 85.9Å²

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26626908-1g	methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate	2418663-44-0		1g	$0.0	2023-09-12
Enamine	EN300-26626908-1.0g	methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate	2418663-44-0	95.0%	1.0g	$0.0	2025-03-20

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate

Research Brief on Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate (CAS: 2418663-44-0)

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate (CAS: 2418663-44-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and formyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's structural features, including the fluorosulfonyl group, make it a valuable tool for covalent modification of biomolecules. Researchers have leveraged this property to design probes for studying enzyme mechanisms and identifying new drug targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate as a key intermediate in the synthesis of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in enzyme inhibition, Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate has been explored in the context of bioconjugation strategies. The fluorosulfonyl group's reactivity allows for selective modification of proteins and peptides, enabling the development of targeted therapeutics and diagnostic agents. A recent preprint on bioRxiv detailed its application in the site-specific labeling of antibodies, showcasing its potential in the burgeoning field of antibody-drug conjugates (ADCs).

Despite its promising applications, challenges remain in the scalable synthesis and stability of Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these issues, as reported in a 2024 article in Organic Process Research & Development. These innovations have improved the yield and purity of the compound, facilitating its broader adoption in research and development.

Looking ahead, Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate is poised to play a pivotal role in the discovery of next-generation therapeutics. Its unique chemical properties and versatility make it a valuable asset in the toolkit of medicinal chemists and chemical biologists. Future research directions may include exploring its applications in covalent drug discovery and expanding its use in bioconjugation technologies.